Cas no 1917866-22-8 (2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide)
2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide
- EN300-1168902
- 1917866-22-8
- 2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide
-
- Inchi: 1S/C11H15N3O4S/c15-14(16)10-5-1-2-6-11(10)19(17,18)13-9-4-3-7-12-8-9/h1-2,5-6,9,12-13H,3-4,7-8H2/t9-/m0/s1
- InChI Key: IUSRQGSYQOAHSK-VIFPVBQESA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N[C@@H]1CNCCC1)(=O)=O
Computed Properties
- Exact Mass: 285.07832714g/mol
- Monoisotopic Mass: 285.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 112Ų
2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168902-50mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 50mg |
$528.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-100mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 100mg |
$553.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-250mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 250mg |
$579.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-500mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 500mg |
$603.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-1000mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 1000mg |
$628.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-2500mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 2500mg |
$1230.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-5000mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 5000mg |
$1821.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-10000mg |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 10000mg |
$2701.0 | 2023-10-03 | ||
| Enamine | EN300-1168902-1.0g |
2-nitro-N-[(3S)-piperidin-3-yl]benzene-1-sulfonamide |
1917866-22-8 | 1g |
$0.0 | 2023-06-08 |
2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide
Introduction to 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide (CAS No. 1917866-22-8)
2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide (CAS No. 1917866-22-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro and sulfonamide functional groups, along with a piperidine moiety, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of the stereochemically defined (3S) configuration in the piperidine ring adds an additional layer of complexity and interest, as stereochemistry often plays a crucial role in the biological activity and pharmacokinetic properties of molecules.
The nitro group in the benzene ring is a well-known pharmacophore that can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. In contrast, the sulfonamide group is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The combination of these features in 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide suggests potential applications in the design of novel therapeutic agents targeting various diseases.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that molecules containing both nitro and sulfonamide groups can exhibit potent activity against enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis, cancer, and autoimmune diseases. The stereochemical integrity of the (3S)-piperidin-3-yl moiety further enhances the specificity of these interactions, reducing the likelihood of off-target effects.
In addition to its potential therapeutic applications, 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide has been investigated for its role in chemical biology research. The compound serves as a valuable tool for studying the mechanisms of drug metabolism and transport, providing insights into how these processes can be optimized for improved drug delivery. Furthermore, its structural features make it a suitable scaffold for derivatization, allowing chemists to explore a wide range of analogs with tailored properties.
The synthesis of 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide presents unique challenges due to the need to maintain the stereochemical integrity of the piperidine ring while introducing functional groups that enhance biological activity. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly effective in achieving the desired stereochemical outcome.
From a regulatory perspective, 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide (CAS No. 1917866-22-8) is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions, minimizing impurities and ensuring consistency across batches. This adherence to regulatory standards is critical for advancing preclinical studies and eventually moving into clinical trials.
The future prospects for 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide are promising, with ongoing research focused on elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel drugs based on this compound or its derivatives. As our understanding of disease biology continues to evolve, compounds like 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide will play an increasingly important role in addressing unmet medical needs.
The integration of high-throughput screening technologies has further accelerated the discovery process by allowing researchers to rapidly assess large libraries of compounds for biological activity. This approach has been particularly effective for identifying hits from which lead compounds can be developed further. In this context, 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues.
Environmental considerations are also important when studying compounds like 2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide. Efforts are being made to develop synthetic routes that minimize waste generation and reduce environmental impact. Green chemistry principles are being increasingly adopted in pharmaceutical research, emphasizing sustainable practices that align with global efforts to protect natural resources.
In conclusion,2-nitro-N-(3S)-piperidin-3-ylenzene-benzene sulfonamides CAS No 1917866 22 8,with their unique structural features,nitro group,and sulfonamides,are highly intriguing compounds with significant potential in pharmaceutical research Its stereochemistry,( 35) configuration,adds another layer complexity making it an attractive candidate for drug discovery The combination these features makes it promising candidates treating various diseases such inflammatory arthritis cancer autoimmune disorders Additionally ongoing research computational chemistry molecular modeling are helping researchers better understand how interact biological targets These advances along with innovations synthetic methodologies regulatory compliance future prospects make this an exciting area study
1917866-22-8 (2-nitro-N-(3S)-piperidin-3-ylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)